Cas no 403-25-8 (α,α-Difluoro-3-nitrotoluene)

• Product Name: α,α-Difluoro-3-nitrotoluene
• CAS No: 403-25-8
• MF: C₇H₅F₂NO₂
• MW: 173.116908788681
• MDL: MFCD18071057
• CID: 1064573
• PubChem ID: 21407905
• Update Time: 2025-09-24

α,α-Difluoro-3-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• α,α-Difluoro-3-nitrotoluene
• 1-(Difluoromethyl)-3-nitro-benzene
• 1-Difluormethyl-3-nitro-benzol
• 1-difluoromethyl-3-nitrobenzene
• 1-difluoromethyl-3-nitro-benzene
• 1-Nitro-3-(difluoromethyl)benzene
• 2,2-Difluor-3-nitro-toluol
• 3-(difluoromethyl)nitrobenzene
• AG-L-58478
• CTK7B6793
• SureCN2014611
• STL557390
• CS-0156982
• MFCD18071057
• inverted exclamation mark-DIFLUORO-3-NITROTOLUENE
• 1-(Difluoromethyl)-3-nitro-benzene, AldrichCPR
• BBL103580
• DTXSID20613272
• AKOS005259134
• MS-20662
• 1-(Difluoromethyl)-3-nitro-benzene -stabilized over Potassium carbonate
• A-Difluoro-3-nitrotoluene
• D82993
• SY075511
• 403-25-8
• alpha,alpha-Difluoro-3-nitrotoluene
• SCHEMBL2014611
• A,
• inverted exclamation mark,
• 1-(difluoromethyl)-3-nitrobenzene

• MDL： MFCD18071057
• Inchi： 1S/C7H5F2NO2/c8-7(9)5-2-1-3-6(4-5)10(11)12/h1-4,7H
• InChI Key： QOGPXSPKXMNSLH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 173.02885
• Monoisotopic Mass: 173.02883473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

α,α-Difluoro-3-nitrotoluene Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT-HARMFUL